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Compound of Interest

Compound Name: Didodecy! disulfide

Cat. No.: B1215152

An In-depth Technical Guide to the Molecular Structure and Formula of Didodecyl Disulfide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,
and physicochemical properties of didodecyl disulfide. It includes a summary of quantitative
data, detailed experimental protocols for its synthesis and characterization, and visualizations
of its structural relationships and experimental workflows.

Molecular Structure and Formula

Didodecyl disulfide, also known as dilauryl disulfide, is an organic sulfur compound. Its
molecular structure consists of two dodecyl (C12Hz2s) alkyl chains linked by a disulfide bridge (-
S-S-).[1]

Molecular Formula: C24Hs0S2[1][2][3][4]

IUPAC Name: 1-(dodecyldisulfanyl)dodecane[1][4]

Synonyms: Dilauryl disulfide, Dodecyl disulfide[3][4]

CAS Number: 2757-37-1[1][3][4]

Molecular Weight: 402.78 g/mol [1][3]
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» SMILES: CCCCCCCCCCCCSSCccCceeceeecececC|]

e InChl Key: GAYUSSOCODCSNF-UHFFFAOYSA-N[1]

The disulfide bond is a key feature, influencing the molecule's chemical reactivity and physical

properties. The long alkyl chains contribute to its nonpolar nature.[1]

Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative data for didodecyl disulfide:

Property Value References
Molecular Weight 402.78 g/mol [11[3]
Melting Point 32.0t0 36.0 °C [1][5]
Boiling Point 212-216 °C (at 5 Torr) [1][6]
480.8 + 14.0 °C (at 760 Torr, ]

estimated)

Density 0.889 g/cm? (predicted) [3][6]
Flash Point 216.1 °C [3]
Refractive Index 1.482 [3]
S-S Bond Length ~2.05 A [1]
C-S-S Bond Angle ~103° [1]
Mass Spec (M+) m/z 402 [1]

Experimental Protocols

Synthesis of Didodecyl Disulfide

A common method for the synthesis of symmetrical disulfides like didodecyl disulfide is the

oxidation of the corresponding thiol (in this case, 1-dodecanethiol).[7]

Objective: To synthesize didodecyl disulfide from 1-dodecanethiol.
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Materials:

1-dodecanethiol

Oxidizing agent (e.g., iodine, hydrogen peroxide, or air with a catalyst)

Solvent (e.g., ethanol, dichloromethane)

Stirring apparatus

Reaction flask

Separatory funnel

Rotary evaporator

Purification setup (e.g., column chromatography)

Procedure:

Dissolve 1-dodecanethiol in a suitable solvent in a reaction flask.

Slowly add the oxidizing agent to the solution while stirring at room temperature.
Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, quench any remaining oxidizing agent.

Extract the product into an organic solvent and wash with water to remove any water-soluble
byproducts.

Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).
Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by column chromatography to obtain pure didodecyl disulfide.

Characterization Methods

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1215152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The structure and purity of the synthesized didodecyl disulfide can be confirmed using
various spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Would show characteristic signals for the protons on the alkyl chains. The
protons closest to the sulfur atoms would appear at a different chemical shift compared to
the other methylene protons.

o 13C NMR: Would show distinct signals for the different carbon atoms in the dodecyl chains.

e Infrared (IR) Spectroscopy: The IR spectrum would be dominated by C-H stretching and
bending vibrations from the alkyl chains. The S-S bond itself is a weak absorber in the IR.

¢ Mass Spectrometry (MS): Electron impact mass spectrometry would show a molecular ion
peak (M*) at an m/z of approximately 402.[1] The fragmentation pattern would likely involve
cleavage of the S-S bond.[1]

Visualizations
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Molecular Formula
C24H50S2
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Molecular Structure
CH3(CHz2)11-S-S-(CH2)11CHs3
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Physicochemical Properties
- Molecular Weight: 402.78 g/mol
- Melting Point: 32-36 °C
- Nonpolar

nables

Applications
- Chemical Intermediate
- Polymer Additive
- Potential Antimicrobial Agent

Figure 1: Structural and Property Relationships of Didodecyl Disulfide

Click to download full resolution via product page

Caption: Figure 1: Structural and Property Relationships of Didodecyl Disulfide.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1215152?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

1-Dodecanethiol

l

Oxidation

l

Crude Didodecyl Disulfide

l

Purification

l

Pure Didodecyl Disulfide

SyntTesis

NMR Spectroscopy

IR Spectroscopy

Mass Spectrometry

Characterization

Figure 2: General Workflow for Synthesis and Characterization
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Caption: Figure 2: General Workflow for Synthesis and Characterization.

Applications

Didodecyl disulfide has several industrial and potential research applications:
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o Chemical Intermediate: It serves as a precursor in the synthesis of other sulfur-containing
compounds.[1]

o Polymer Additive: It can be used to modify the properties of polymers, such as enhancing
thermal stability and elasticity.[1]

» Lubricant Additive: Its properties make it suitable as an additive in lubricants and
metalworking fluids.[3]

» Potential Antimicrobial Agent: Some studies suggest it may have biological activity, leading to
potential applications in pharmaceuticals or as a preservative.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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